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Compound of Interest

Compound Name:
Roxatidine-d10 Acetate

Hydrochloride

Cat. No.: B13433559

Get Quote

Introduction & Scientific Context
Roxatidine acetate is a competitive histamine H2-receptor antagonist used to suppress gastric

acid secretion.[1] In pharmacokinetic (PK) and bioequivalence studies, Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantification due to its

sensitivity.

Why Roxatidine-d10? The use of a stable isotope-labeled internal standard (SIL-IS),

specifically Roxatidine-d10, is critical to compensate for:

Matrix Effects: Ion suppression or enhancement caused by plasma/urine components.

Extraction Variability: Differences in recovery during protein precipitation or solid-phase

extraction (SPE).

Instrument Drift: Variations in ionization efficiency over long analytical runs.

The "d10" designation typically refers to the full deuteration of the piperidine ring, providing a

mass shift of +10 Da. This shift is sufficient to avoid isotopic overlap (cross-talk) with the native
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analyte's M+2 or M+3 isotopes, ensuring high-integrity quantitative data.

Physicochemical Properties & Safety
Before handling, verify the specific salt form on your Certificate of Analysis (CoA). The protocol

below assumes the Acetate Hydrochloride salt form.

Table 1: Compound Specifications

Property
Native Analyte (Roxatidine
Acetate HCl)

Internal Standard
(Roxatidine-d10 Acetate
HCl)

CAS Number 93793-83-0
1794898-04-6 (varies by

vendor)

Formula C₁₉H₂₈N₂O₄[2][3][4][5][6] · HCl C₁₉H₁₈D₁₀N₂O₄ · HCl

Molecular Weight 384.90 g/mol 394.96 g/mol (approx.)

Labeling Position N/A
Piperidine ring (

)

Solubility
Water (77 mg/mL), DMSO (78

mg/mL), MeOH
DMSO, Methanol, Water

Storage -20°C, desiccated
-20°C or -80°C, protected from

light

Critical Note on Salt Forms: Roxatidine-d10 is also available as a Hemioxalate salt (MW

~356.47).[5] You must use the Molecular Weight (MW) listed on your specific container's label

for calculations.

Protocol: Stock Solution Preparation
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Materials Required[7][8][9]
Solvent: LC-MS Grade Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).

Recommendation:Methanol is preferred for ease of evaporation and compatibility with

typical mobile phases. DMSO is recommended if long-term frozen stability of the highly

concentrated stock is the priority, as it prevents precipitation.

Vessels: Amber glass volumetric flasks (Class A) or silanized glass vials (to minimize

adsorption).

Balance: Analytical balance readable to 0.01 mg (0.00001 g).

Calculation Framework (Self-Validating)
To ensure accuracy, correct the weighed mass for Purity and Salt Correction Factor (SCF) if

you intend to report the concentration as the "Free Base" equivalent (common in bioanalysis).

SCF (if targeting Free Base): $ \frac{MW_{\text{FreeBase}}}{MW_{\text{Salt}}} \approx

\frac{358.5}{394.96} \approx 0.908 $

Note: For Internal Standards, it is often acceptable to calculate concentration based on the

Salt form directly, provided the final working concentration is consistent. This protocol

calculates based on the Salt Form to reduce calculation errors.

Step-by-Step Procedure
Step 1: Primary Stock Solution (1.0 mg/mL)

Equilibrate the Roxatidine-d10 Acetate HCl vial to room temperature (prevent condensation).

Weigh approximately 1.0 mg of the substance into a 1.5 mL amber glass vial or 1 mL

volumetric flask. Record exact weight (e.g., 1.05 mg).

Add Methanol to achieve a concentration of 1.0 mg/mL.

Volume Calculation: $ V_{MeOH} (\mu L) = \frac{\text{Mass (mg)} \times 1000}{\text{Target

Conc. (1 mg/mL)}} $
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Vortex for 30 seconds. Sonication is rarely needed but permissible for 1 minute if particles

persist.

Label: "Roxatidine-d10 Primary Stock, 1.0 mg/mL, [Date], [Initials]".

Storage: Store at -20°C or -80°C. Stability: ~6 months.

Step 2: Secondary Stock Solution (10 µg/mL)
Pipette 100 µL of the Primary Stock (1.0 mg/mL).

Transfer into a 10 mL volumetric flask.

Dilute to volume with 50:50 Methanol:Water (v/v).

Mix: Invert 10 times.

Concentration: 10,000 ng/mL (10 µg/mL).

Storage: Store at -20°C. Stability: ~1-3 months.

Step 3: Working Internal Standard (WIS) Solution (e.g., 50
ng/mL)
This solution is used to spike the actual biological samples.

Calculate the dilution required to reach your target spike concentration (e.g., 50 ng/mL).

Transfer 50 µL of Secondary Stock (10 µg/mL) into a 10 mL flask.

Dilute to volume with Water or Extraction Buffer (depending on your extraction method).

Final Conc: 50 ng/mL.

Usage: Prepare FRESH daily or weekly. Do not store long-term.

Quality Control & System Suitability
Before running samples, validate the stock solution using the "Zero vs. Blank" approach.
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Interference Check (Blank): Inject a double blank (matrix only, no IS).

Acceptance: Signal at Roxatidine-d10 retention time must be < 5% of the WIS response.

Cross-Talk Check (Zero): Inject a sample with only Internal Standard (WIS).

Acceptance: Monitor the Native Roxatidine transition. Signal must be < 20% of the LLOQ

(Lower Limit of Quantification) of the native analyte.

Mechanism:[1][3][7][8] If d10 signal appears in the Native channel, your mass resolution is

too wide or the d10 standard contains unlabeled impurities.

Visualization of Workflow
The following diagram illustrates the dilution and preparation logic, ensuring traceability.

Roxatidine-d10 Acetate HCl
(Solid Powder)

Weigh ~1.0 mg
(Analytic Balance)

Primary Stock
1.0 mg/mL in MeOH

(Store -80°C)

Dissolve
Secondary Stock

10 µg/mL
(Diluent: 50% MeOH)

1:100 Dilution
Working IS Solution

~50 ng/mL
(Diluent: Water/Buffer)

1:200 Dilution
(Prepare Fresh) Spike into Plasma/Serum

(Bioanalytical Assay)
Add to Samples

Click to download full resolution via product page

Caption: Workflow for the gravimetric preparation and serial dilution of Roxatidine-d10 Acetate

HCl.

Storage and Stability Guidelines
Light Sensitivity: Roxatidine derivatives can be light-sensitive. Use amber glassware or wrap

containers in aluminum foil.

Hygroscopicity: The hydrochloride salt may absorb moisture. Allow the stock vial to reach

room temperature before opening to prevent water condensation inside the stock powder.

Solvent Evaporation: Methanol is volatile. Ensure caps are tightly sealed with Parafilm® for

storage >1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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